Cas no 495415-17-3 (1,4(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(1,1-dimethylethyl)4-(phenylmethyl) ester)

• Product Name: 1,4(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(1,1-dimethylethyl)4-(phenylmethyl) ester
• CAS No: 495415-17-3
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 1526745
• PubChem ID: 69553130
• Update Time: 2025-04-21

1,4(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(1,1-dimethylethyl)4-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4(2H)-Pyridinedicarboxylic acid, 3,6-dihydro-, 1-(1,1-dimethylethyl)4-(phenylmethyl) ester
• 4-benzyl 1-(tert-butyl) 3,6-dihydropyridine-1,4(2H)-dicarboxylate
• DB-396443
• 495415-17-3
• SCHEMBL5748771

• Inchi： 1S/C18H23NO4/c1-18(2,3)23-17(21)19-11-9-15(10-12-19)16(20)22-13-14-7-5-4-6-8-14/h4-9H,10-13H2,1-3H3
• InChI Key： UYEXITWEMOJURT-UHFFFAOYSA-N
• SMILES： O(C(N1CC=C(C(=O)OCC2C=CC=CC=2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.16279
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84